Cas no 146655-41-6 ((1R,5S,6s)-Benzyl 6-amino-3-azabicyclo[3.1.0]hexane-3-carboxylate)

• Product Name: (1R,5S,6s)-Benzyl 6-amino-3-azabicyclo[3.1.0]hexane-3-carboxylate
• CAS No: 146655-41-6
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 4606377
• PubChem ID: 68683616
• Update Time: 2025-08-04

(1R,5S,6s)-Benzyl 6-amino-3-azabicyclo[3.1.0]hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (1R,5S,6s)-Benzyl 6-amino-3-azabicyclo[3.1.0]hexane-3-carboxylate
• (1R,5S,6s)-Benzyl6-amino-3-azabicyclo[3.1.0]hexane-3-carboxylate
• benzyl (1R,5S)-6-amino-3-azabicyclo[3.1.0]hexane-3-carboxylate
• benzyl(1r,5s)-6-amino-3-azabicyclo[3.1.0]hexane-3-carboxylate

• MDL： MFCD23378544
• Inchi： 1S/C13H16N2O2/c14-12-10-6-15(7-11(10)12)13(16)17-8-9-4-2-1-3-5-9/h1-5,10-12H,6-8,14H2/t10-,11+,12?
• InChI Key： UABVNKBYOZUUCV-FOSCPWQOSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C[C@H]2C([C@H]2C1)N)=O

Computed Properties

• Exact Mass: 232.121177757g/mol
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.6

Additional information on (1R,5S,6s)-Benzyl 6-amino-3-azabicyclo[3.1.0]hexane-3-carboxylate

Introduction to (1R,5S,6s)-Benzyl 6-amino-3-azabicyclo[3.1.0]hexane-3-carboxylate (CAS No. 146655-41-6)

(1R,5S,6s-Benzyl 6-amino-3-azabicyclo[3.1.0]hexane-3-carboxylate) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With a CAS number of 146655-41-6, this compound represents a fascinating example of structural complexity and functional diversity, making it a subject of intense study for potential applications in drug development.

The molecular structure of (1R,5S,6s-Benzyl 6-amino-3-azabicyclo[3.1.0]hexane-3-carboxylate) features a bicyclic framework with an azabicyclo[3.1.0]hexane core, which is appended with various functional groups including an amino group and a benzyl ester moiety. This unique arrangement not only contributes to its distinct chemical properties but also opens up numerous possibilities for its biological activity and interaction with biological targets.

In recent years, there has been a growing interest in the development of novel scaffolds that can mimic the complexity of natural products while offering improved pharmacological profiles. The bicyclic structure of (1R,5S,6s-Benzyl 6-amino-3-azabicyclo[3.1.0]hexane-3-carboxylate) aligns well with this trend, as it provides a rigid backbone that can be modified to target specific biological pathways.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of more complex molecules. The presence of both an amino group and a carboxylate functionality allows for further derivatization through various chemical reactions such as amide bond formation, esterification, and coupling reactions. These modifications can be tailored to enhance solubility, bioavailability, and target specificity.

Recent studies have highlighted the importance of stereochemistry in drug design, particularly in the context of enantiopure compounds that exhibit enhanced efficacy and reduced side effects. The stereochemistry of (1R,5S,6s-Benzyl 6-amino-3-azabicyclo[3.1.0]hexane-3-carboxylate) has been carefully controlled to ensure optimal biological activity. This level of stereochemical precision is crucial for achieving the desired pharmacological effects while minimizing unwanted interactions.

The compound's potential applications extend to various therapeutic areas, including central nervous system disorders, inflammation, and cancer. Its unique structural features make it an attractive candidate for further investigation as a lead compound or intermediate in the synthesis of novel therapeutics.

In addition to its synthetic utility, (1R,5S,6s-Benzyl 6-amino-3-azabicyclo[3.1.0]hexane-3-carboxylate) has been studied for its interaction with enzymes and receptors involved in key biological processes. Preliminary findings suggest that it may exhibit inhibitory activity against certain enzymes implicated in disease pathogenesis. These findings are particularly promising for the development of targeted therapies that aim to modulate these enzymatic pathways.

The synthesis of (1R,5S,6s-Benzyl 6-amino-3-azabicyclo[3.1.0]hexane-3-carboxylate) presents both challenges and opportunities for synthetic chemists due to its complex architecture. Advanced synthetic techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to achieve high yields and enantiopurity. These methods not only facilitate the production of the compound but also contribute to the broader toolkit available for constructing complex molecular architectures.

The future prospects for (1R,5S,6s-Benzyl 6-amino-3-azabicyclo[3.1.0]hexane-3-carboxylate) are bright, with ongoing research aimed at exploring its full pharmacological potential and optimizing its synthetic routes for large-scale production. Collaborative efforts between academic researchers and industry scientists are likely to drive further innovation in this area.

In conclusion, (1R,5S,6s-Benzyl 6-amino-3-azabicyclo[3.1.0]hexane-3-carboxylate) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its development underscores the importance of innovative molecular design and synthetic strategies in advancing drug discovery efforts.